Cas no 21868-01-9 (1-(4-methoxyphenyl)methylpiperazine dihydrochloride)

• Product Name: 1-(4-methoxyphenyl)methylpiperazine dihydrochloride
• CAS No: 21868-01-9
• MF: C₁₂H₂₀Cl₂N₂O
• MW: 279.206001281738
• MDL: MFCD05256418
• CID: 250289
• PubChem ID: 12266806
• Update Time: 2025-04-19

1-(4-methoxyphenyl)methylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[(4-methoxyphenyl)methyl]-, hydrochloride (1:2)
• 1-[(4-methoxyphenyl)methyl]piperazine,dihydrochloride
• 1-(4-methoxy-benzyl)piperazine dihydrochloride
• 1-(4-METHOXY-BENZYL)-PIPERAZINE DIHYDROCHLORIDE
• CTK8E0927
• KB-214964
• SureCN4464240
• T5419703
• 1-(4-methoxyphenyl)methylpiperazine dihydrochloride
• 1-[(4-Methoxyphenyl)methyl]piperazine--hydrogen chloride (1/2)
• Z99600488
• n-(4-methoxybenzyl)piperazine dihydrochloride
• YMZRLNPZCYJIAH-UHFFFAOYSA-N
• N-(4-methoxybenzyl) piperazine dihydrochloride
• MFCD05256418
• SCHEMBL4464240
• 1-(4-methoxybenzyl)piperazine 2HCl
• 1-(4-methoxybenzyl)piperazine dihydrochloride
• DTXSID40483171
• SY264389
• AKOS027383618
• 21868-01-9
• 1-[(4-methoxyphenyl)methyl]piperazine;dihydrochloride

• MDL： MFCD05256418
• Inchi： 1S/C12H18N2O.2ClH/c1-15-12-4-2-11(3-5-12)10-14-8-6-13-7-9-14;;/h2-5,13H,6-10H2,1H3;2*1H
• InChI Key： YMZRLNPZCYJIAH-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=CC(=CC=1)CN1CCNCC1

Computed Properties

• Exact Mass: 278.09500
• Monoisotopic Mass: 278.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.50000
• LogP: 2.97110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines